Epicatechin-(3'-O-7'')-epiafzelechin
Overview
Description
Epicatechin-(3'-O-7'')-epiafzelechin is a natural product found in Periploca aphylla with data available.
Scientific Research Applications
Cytotoxicity and Anti-Adhesive Properties
Epicatechin, catechin, and epiafzelechin, including variants like epicatechin-(3'-O-7'')-epiafzelechin, have been studied for their cytotoxic and anti-adhesive properties. A study highlighted the isolation and structural elucidation of these compounds from Rumex acetosa L., emphasizing their potential in cytotoxicity and anti-adhesive applications (Anke, Petereit, & Hensel, 2007).
Antioxidant and Antiviral Activities
Research has indicated significant antioxidant and antiviral effects of epicatechin-related compounds. A study on Celastrus orbiculatus isolated compounds like epicatechin and epiafzelechin, demonstrating substantial antioxidant activity (Hwang et al., 2001). Furthermore, A-type proanthocyanidins from lychee seeds, containing epicatechin-epiafzelechin structures, have been shown to possess strong antioxidant and antiviral activities (Xu, Xie, Wang, & Wei, 2010).
Potential in HIV-1 Protease Inhibition
Compounds including epicatechin and epiafzelechin have been investigated for their inhibitory effects on HIV-1 protease, an essential enzyme in the HIV lifecycle. A study on the wood of Xanthoceras sorbifolia identified these compounds as key inhibitory substances against HIV-1 protease (Ma et al., 2000).
Role in Sperm Vitality and Protection
Recent research has explored the role of epicatechin in protecting bovine spermatozoa from cryocapacitation, highlighting its antioxidant properties and ability to stabilize transmembrane ion channels, crucial for maintaining sperm vitality (Baňas et al., 2023).
Inhibitory Activity Against SARS-Cov-2 Protease
Epicatechin-based compounds, including derivatives like epiafzelechin, have been evaluated for their inhibitory activity against the main protease of SARS-Cov-2, suggesting their potential role in managing COVID-19 (Zhu & Xie, 2020).
properties
Product Name |
Epicatechin-(3'-O-7'')-epiafzelechin |
|---|---|
Molecular Formula |
C30H26O11 |
Molecular Weight |
562.5 g/mol |
IUPAC Name |
(2R,3R)-2-[3-[[(2R,3R)-2-(3,4-dihydroxyphenyl)-3,5-dihydroxy-3,4-dihydro-2H-chromen-7-yl]oxy]-4-hydroxyphenyl]-3,4-dihydro-2H-chromene-3,5,7-triol |
InChI |
InChI=1S/C30H26O11/c31-15-7-21(34)17-11-25(38)30(40-26(17)8-15)14-2-4-20(33)28(6-14)39-16-9-22(35)18-12-24(37)29(41-27(18)10-16)13-1-3-19(32)23(36)5-13/h1-10,24-25,29-38H,11-12H2/t24-,25-,29-,30-/m1/s1 |
InChI Key |
CJIVSFGUROCBPU-XSLCZBKOSA-N |
Isomeric SMILES |
C1[C@H]([C@H](OC2=CC(=CC(=C21)O)O)C3=CC(=C(C=C3)O)OC4=CC(=C5C[C@H]([C@H](OC5=C4)C6=CC(=C(C=C6)O)O)O)O)O |
Canonical SMILES |
C1C(C(OC2=CC(=CC(=C21)O)O)C3=CC(=C(C=C3)O)OC4=CC(=C5CC(C(OC5=C4)C6=CC(=C(C=C6)O)O)O)O)O |
synonyms |
epicatechin-(3'-O-7'')-epiafzelechin |
Origin of Product |
United States |
Retrosynthesis Analysis
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